Cas no 61452-44-6 (Cyclopropanecarboxylic acid, 2,3-diethyl-, methyl ester)
61452-44-6 structure
Product Name:Cyclopropanecarboxylic acid, 2,3-diethyl-, methyl ester
CAS No:61452-44-6
MF:C9H16O2
MW:156.222143173218
CID:478808
PubChem ID:71395745
Update Time:2025-04-19
Cyclopropanecarboxylic acid, 2,3-diethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 2,3-diethyl-, methyl ester
- methyl 2,3-diethylcyclopropane-1-carboxylate
- 61452-44-6
- DTXSID50817347
-
- Inchi: 1S/C9H16O2/c1-4-6-7(5-2)8(6)9(10)11-3/h6-8H,4-5H2,1-3H3
- InChI Key: NDUAYRUZBJTFLX-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(CC)C1CC)=O
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclopropanecarboxylic acid, 2,3-diethyl-, methyl ester Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
61452-44-6 (Cyclopropanecarboxylic acid, 2,3-diethyl-, methyl ester) Related Products
- 2868-37-3(Methyl cyclopropanecarboxylate)
- 4630-82-4(Methyl cyclohexanecarboxylate)
- 2177-77-7(Methyl 2-methylvalerate)
- 20913-25-1(Ethyl 2-Methylcyclopropane-1-carboxylate)
- 94-60-0(Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester))
- 868-57-5(DL-2-Methylbutyric Acid Methyl Ester)
- 1687-29-2(Dimethyl cis-1,2-Cyclohexanedicarboxylate)
- 19780-94-0(Dimethyl 2-methylhexanedioate)
- 4630-80-2(Methyl cyclopentanecarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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